Cas no 19916-78-0 (a-2’-Deoxyguanosine)

• Product Name: a-2’-Deoxyguanosine
• CAS No: 19916-78-0
• MF: C₁₀H₁₃N₅O₄
• MW: 267.241321325302
• CID: 138012
• PubChem ID: 135742137
• Update Time: 2025-09-26

a-2’-Deoxyguanosine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-9-((2R,4S,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-purin-6(9H)-one
• 2-Amino-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-purin-6(9H)-one
• 6H-Purin-6-one,2-amino-9-(2-deoxy-a-D-erythro-pentofuranosyl)-1,9-dihydro-
• Α-2’-DEOXYGUANOSINE
• AC1LQTRI
• AK-78579
• ANW-68507
• KB-228161
• DEOXYGUANOSINE-2'
• 2'-DEOXYGUANOSINE
• A-2'-DEOXYGUANOSINE
• 2'-DEOXY-D-GUANOSINE
• GUANINE DESOXYRIBOSIDE
• 9-(2'-DEOXY-BETA-D-RIBOFURANOSYL)GUANINE
• DG
• 19916-78-0
• 2-amino-9-[(2R,4S,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• DTXSID80362557
• 2-amino-9-[(2R,4S,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
• 2/'-DEOXYGUANOSINE
• A879936
• 2-amino-9-[(2R,4S,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,9-dihydro-3H-purin-6-one
• 6H-Purin-6-one, 2-amino-9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-1,9-dihydro-
• alpha-2'-Deoxyguanosine
• a-2’-Deoxyguanosine

• MDL： MFCD00080300
• Inchi： 1S/C10H13N5O4/c11-10-13-8-7(9(18)14-10)12-3-15(8)6-1-4(17)5(2-16)19-6/h3-6,16-17H,1-2H2,(H3,11,13,14,18)/t4-,5-,6+/m0/s1
• InChI Key： YKBGVTZYEHREMT-HCWXCVPCSA-N
• SMILES： O1[C@@H](CO)[C@H](C[C@@H]1N1C=NC2C(NC(N)=NC1=2)=O)O

Computed Properties

• Exact Mass: 267.09675391g/mol
• Monoisotopic Mass: 267.09675391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Color/Form: No data available
• Density: 2.08
• Melting Point: NA
• Boiling Point: 725.5°C at 760 mmHg
• Flash Point: 392.6°C
• Refractive Index: 1.907
• Solubility: NH4OH 1 M: 50 mg/mL, clear to very faintly turbid, yellow to brown
• PSA: 139.28000
• LogP: -1.07630
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

a-2’-Deoxyguanosine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：10-23
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides